Cas no 2411236-57-0 (N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide
• CAS No: 2411236-57-0
• MF: C₁₂H₁₁F₄NO
• MW: 261.215457201004
• CID: 5683216
• PubChem ID: 146105379
• Update Time: 2025-06-13

N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-Fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylprop-2-enamide
• Z3253679336
• EN300-26575269
• 2411236-57-0
• N-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}-N-methylprop-2-enamide
• N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C12H11F4NO/c1-3-11(18)17(2)7-8-4-9(12(14,15)16)6-10(13)5-8/h3-6H,1,7H2,2H3
• InChI Key： LVBYFZKPKODKJQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CN(C(C=C)=O)C

Computed Properties

• Exact Mass: 261.07767662g/mol
• Monoisotopic Mass: 261.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide

Introduction to N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide (CAS No. 2411236-57-0)

N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411236-57-0, represents a unique molecular structure that combines fluorine and trifluoromethyl substituents, which are well-known for their ability to enhance the bioactivity and metabolic stability of molecules. The presence of these functional groups makes the compound a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular framework of N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide is characterized by a phenyl ring substituted with both fluoro and trifluoromethyl groups. This specific arrangement not only imparts unique electronic properties to the molecule but also influences its interactions with biological targets. The amide functionality at the N-terminal provides additional versatility, allowing for potential modifications that could enhance pharmacokinetic profiles. Such structural features are increasingly recognized as critical in designing molecules with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into organic molecules can lead to increased lipophilicity, improved metabolic stability, and enhanced binding affinity to biological targets. N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide exemplifies this trend, as its structure incorporates both fluoro and trifluoromethyl groups, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

The synthesis of N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide involves a series of well-established organic reactions, including condensation, alkylation, and functional group transformations. The use of fluorinated precursors and protecting groups ensures the introduction of the desired substituents with high precision. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and yield optimization. These synthetic strategies highlight the compound's feasibility for large-scale production and further derivatization.

The biological activity of N-{3-fluoro-5-(trifluoromethyl)phenylmethyl}-N-methylprop-2-enamide has been explored in several preclinical studies. Initial investigations suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors relevant to human health. The amide group's ability to form hydrogen bonds with polar residues in protein binding sites enhances its potential as a scaffold for drug development. Additionally, the electron-withdrawing nature of the fluoro and trifluoromethyl groups can fine-tune the electronic properties of the molecule, influencing its binding affinity and selectivity.

In the context of current research trends, N-{3-fluoro-5-(< strong >trifluoromethyl strong >)phenylmethyl}-N-methylprop-2-enamide aligns with the growing emphasis on structure-based drug design. High-throughput screening (HTS) and computational modeling techniques have been instrumental in identifying lead compounds with high potential for further optimization. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at discovering novel therapeutic agents. By leveraging these technologies, researchers can accelerate the identification of derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development due to their ability to modulate molecular properties that are critical for drug efficacy. N-{3-< strong >fluoro strong >-5-(< strong >trifluoromethyl strong >)phenylmethyl}-N-methylprop-2-enamide is a testament to this trend, as its structure incorporates functional groups that are known to enhance bioavailability, metabolic stability, and target engagement. These attributes make it a valuable building block for designing next-generation pharmaceuticals that meet stringent regulatory requirements.

Ongoing studies are focused on exploring the therapeutic potential of N-{3-< strong >fluoro strong >-5-(< strong >trifluoromethyl strong >)phenylmethyl}-N-methylprop-2-enamide in various disease models. Preclinical data suggest that this compound may have applications in treating conditions such as inflammation, cancer, and neurodegenerative disorders. The ability of fluorinated compounds to interact selectively with biological targets makes them particularly attractive for developing targeted therapies with minimal off-target effects. Further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens for clinical translation.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-{3-fluoro -5-(trifluoromethy l)phenylm ethyl}-N-m ethylprop -2-enam ide serves as an excellent example of how structural innovation can drive progress in drug discovery. By integrating cutting-edge synthetic methodologies with advanced computational tools, researchers can identify promising candidates more efficiently than ever before. This compound underscores the importance of continuous innovation in chemical biology and medicinal chemistry.

In conclusion, N-{3-fluoro -5-(trifluor om eth yl)phen ylm eth yl}-N-m eth ylprop -2-enam ide (CAS No. 2411236 -57 -0) is a structurally unique compound with significant potential in pharmaceutical research . Its incorporation o f both fluoro an d trif lu or om eth yl substituents , along wit h an am ide funct ionalit y , make s it a prom ising cand idate f or f urth er explora tion i n dr ug dev elop ment . The c urrent researc h e xploration s an d p reclini cal d ata sug gest t hat thi s compoun d holds promise f or trea ting var ious hum an he alth con di tions . As t he pharma ceutical ind us try co ntinues t o ev olv e , compoun ds lik e thi s will play a cr uci al r ole i n deve loping n ext-gen erat ion therapeut ic s . p >